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Compound of Interest

Compound Name: 1-(3-Bromopyridin-2-yl)ethanone

Cat. No.: B187598

Essential Safety and Handling Guide for 1-(3-
Bromopyridin-2-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-(3-Bromopyridin-2-yl)ethanone in a laboratory setting.
Adherence to these guidelines is critical for ensuring personnel safety and minimizing
environmental impact.

I. Chemical and Physical Properties

A summary of the key quantitative data for 1-(3-Bromopyridin-2-yl)ethanone is presented in
the table below for easy reference.
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Property Value

Molecular Formula C7HeBrNO

Molecular Weight 200.03 g/mol

Appearance Light yellow to brown solid

Boiling Point 246.0 £ 25.0 °C (Predicted)

Density 1.534 + 0.06 g/cm3 (Predicted)
Storage Temperature Room Temperature, Inert Atmosphere

Il. Hazard Identification and Personal Protective
Equipment (PPE)

1-(3-Bromopyridin-2-yl)ethanone is classified as harmful if inhaled, swallowed, or in contact
with skin. It can cause skin, eye, and respiratory irritation. All handling of this compound must
be conducted in a certified chemical fume hood.

A. Personal Protective Equipment (PPE) Requirements:
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles
meeting ANSI Z87.1 standard.

Protects eyes from splashes

and vapors.

Face Protection

Face shield (in addition to

goggles).

Required when there is a risk
of explosion, significant splash,

or highly exothermic reaction.

Hand Protection

Chemical-resistant gloves
(Nitrile or Neoprene

recommended).

Protects skin from absorption.
It is crucial to inspect gloves
before each use and dispose
of them immediately after
contamination. Since specific
permeation data for 1-(3-
Bromopyridin-2-yl)ethanone is
not available, it is strongly
recommended to perform on-
site testing to determine safe

usage and breakthrough times.

Body Protection

Flame-resistant lab coat, fully

buttoned.

Protects against splashes and

fire hazards.

Footwear

Closed-toe, closed-heel shoes.

Prevents exposure from spills.

Respiratory Protection

Use a NIOSH-approved
respirator if engineering
controls (fume hood) are not
sufficient or during emergency

situations.

Protects against inhalation of

harmful vapors.

B. Engineering Controls:

o Ventilation: All work with 1-(3-Bromopyridin-2-yl)ethanone must be performed in a properly

functioning chemical fume hood to minimize inhalation exposure.[1][2]

o Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.
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lll. Operational Plan for Safe Handling

The following step-by-step workflow ensures the safe handling of 1-(3-Bromopyridin-2-

yl)ethanone from receipt to use.

Store in a cool, dry,
well-ventilated area

-

Transfer to lab

e

Don appropriate PPE

e

After experiment completion

e

Segregate waste

e

Click to download full resolution via product page

Figure 1: Workflow for Handling 1-(3-Bromopyridin-2-yl)ethanone.

Step 1: Receiving and Inspection
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e Upon receipt, visually inspect the container for any signs of damage or leakage.
o Ensure the container is properly labeled.
Step 2: Storage

» Store the compound in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[3]

» Keep the container tightly closed and store under an inert atmosphere.

Step 3: Pre-Handling Checks

o Before handling, review the Safety Data Sheet (SDS).

e Ensure the chemical fume hood is functioning correctly.

o Assemble all necessary equipment and PPE.

Step 4: Handling in a Fume Hood

» Don all required PPE as specified in the table above.

o Conduct all weighing, transferring, and experimental procedures within the fume hood.
e Avoid the formation of dust and aerosols.

Step 5: Post-Handling Decontamination

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

o Carefully remove and dispose of contaminated gloves and other disposable PPE in the
designated waste stream.

e Wash hands thoroughly with soap and water after handling.

IV. Emergency Procedures
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[4]

In Case of a Spill:

V. Disposal Plan

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.
Contain the spill using an inert absorbent material (e.g., sand, vermiculite).
Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Do not allow the material to enter drains or waterways.

All waste containing 1-(3-Bromopyridin-2-yl)ethanone is considered hazardous waste and

must be disposed of according to institutional and governmental regulations.
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Figure 2: Disposal Workflow for 1-(3-Bromopyridin-2-yl)ethanone Waste.

Step 1: Waste Segregation

¢ Collect all waste materials, including unused product, contaminated solvents, and disposable
PPE, in a designated and clearly labeled hazardous waste container for halogenated organic
compounds.[5]

Step 2: Container Management

e Use a container that is compatible with the chemical and can be tightly sealed.
o Keep the waste container closed at all times, except when adding waste.

o Store the waste container in a designated satellite accumulation area.

Step 3: Final Disposal

» Arrange for the disposal of the hazardous waste through a licensed environmental
management company.

o Common disposal methods for halogenated organic compounds include high-temperature
incineration.
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By following these detailed safety and handling procedures, researchers can minimize the risks
associated with the use of 1-(3-Bromopyridin-2-yl)ethanone and ensure a safe laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b187598?utm_src=pdf-body
https://www.benchchem.com/product/b187598?utm_src=pdf-custom-synthesis
https://content-calpoly-edu.s3.amazonaws.com/mate/1/images/Chem%20Compatibility%20Chart%20for%20DisposableGloves.pdf
https://www.osti.gov/etdeweb/biblio/6517386
https://www.osti.gov/etdeweb/biblio/6517386
https://docs.rs-online.com/bcd8/0900766b8123f43f.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://www.coleparmer.com/chemical-resistance
https://www.benchchem.com/product/b187598#personal-protective-equipment-for-handling-1-3-bromopyridin-2-yl-ethanone
https://www.benchchem.com/product/b187598#personal-protective-equipment-for-handling-1-3-bromopyridin-2-yl-ethanone
https://www.benchchem.com/product/b187598#personal-protective-equipment-for-handling-1-3-bromopyridin-2-yl-ethanone
https://www.benchchem.com/product/b187598#personal-protective-equipment-for-handling-1-3-bromopyridin-2-yl-ethanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b187598?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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